Cas no 1241285-96-0 (3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide)

• Product Name: 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide
• CAS No: 1241285-96-0
• MF: C₁₈H₂₄N₄O₂
• MW: 328.408763885498
• CID: 5791879
• PubChem ID: 47064052
• Update Time: 2025-07-13

3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide Chemical and Physical Properties

Names and Identifiers

• Z739550544
• 1241285-96-0
• 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide
• 3-[[2-[(1-cyano-1-cyclopropylethyl)amino]-2-oxoethyl]amino]-N-ethyl-4-methylbenzamide
• AKOS034556836
• EN300-26685389

• Inchi： 1S/C18H24N4O2/c1-4-20-17(24)13-6-5-12(2)15(9-13)21-10-16(23)22-18(3,11-19)14-7-8-14/h5-6,9,14,21H,4,7-8,10H2,1-3H3,(H,20,24)(H,22,23)
• InChI Key： QIBCUDCUYUGFAV-UHFFFAOYSA-N
• SMILES： O=C(CNC1C=C(C(NCC)=O)C=CC=1C)NC(C#N)(C)C1CC1

Computed Properties

• Exact Mass: 328.18992602g/mol
• Monoisotopic Mass: 328.18992602g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 94Ų

Additional information on 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide

Introduction to 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide (CAS No. 1241285-96-0)

3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural features and potential biological activities. This compound, identified by the CAS number 1241285-96-0, represents a fusion of advanced chemical synthesis and medicinal chemistry, making it a subject of extensive study in academic and industrial laboratories.

The molecular structure of this compound is characterized by a benzamide core, which is a well-known pharmacophore in drug design. The benzamide moiety is functionalized with various substituents that enhance its interaction with biological targets. Specifically, the presence of a 1-cyano-1-cyclopropylethyl group and an N-ethyl substituent at the amine position introduces specific electronic and steric properties that are crucial for its biological activity. These features make the compound an intriguing candidate for further investigation in the development of novel therapeutic agents.

In recent years, there has been a growing interest in exploring the pharmacological potential of benzamide derivatives. These compounds have shown promise in various therapeutic areas, including anti-inflammatory, analgesic, and anticancer applications. The unique structural motif of 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide positions it as a valuable scaffold for drug discovery efforts. Researchers have been particularly interested in how the modifications around the benzamide core influence its binding affinity and selectivity towards specific biological targets.

One of the most compelling aspects of this compound is its potential to interact with enzymes and receptors involved in critical biological pathways. The 1-cyano-1-cyclopropylethyl group, for instance, has been shown to modulate the electronic properties of the molecule, thereby affecting its binding interactions. Similarly, the N-ethyl substituent can influence the conformational flexibility of the compound, which is often essential for achieving high efficacy in biological systems. These structural features make 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide a promising candidate for further exploration in medicinal chemistry.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the 1-cyano-1-cyclopropylethyl group, in particular, necessitates careful handling due to its reactive nature. Advanced synthetic techniques, such as transition metal catalysis and protecting group strategies, have been employed to achieve optimal results. These synthetic methodologies highlight the compound's complexity and the expertise required to produce it on a scalable basis.

In terms of biological activity, preliminary studies have suggested that 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide exhibits interesting properties that warrant further investigation. For example, it has shown potential as an inhibitor of certain enzymes implicated in inflammatory diseases. The benzamide core is known to interact with cyclooxygenase (COX) enzymes, which are key targets for nonsteroidal anti-inflammatory drugs (NSAIDs). The unique substitutions on this core may enhance binding affinity or selectivity compared to existing NSAIDs.

Additionally, the compound's structure suggests potential activity against other therapeutic targets. The presence of an amine group and various aromatic rings provides multiple sites for interaction with biological macromolecules. This versatility makes it a valuable scaffold for designing molecules with tailored pharmacological profiles. Researchers are exploring how different substituents can be modified to optimize activity while minimizing side effects.

The use of computational methods has also played a significant role in understanding the potential biological activity of 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide. Molecular docking studies have been employed to predict how this compound might interact with various enzymes and receptors. These simulations have provided insights into key binding interactions and have guided experimental efforts towards optimizing its pharmacological properties.

In conclusion, 3-({[(1-cyano-1-cyclopropylethyl)carbamoyl]methyl}amino)-N-ethyl-4-methylbenzamide represents a fascinating example of how structural modifications can influence biological activity. Its unique features make it a promising candidate for further investigation in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this one will play an increasingly important role in addressing unmet medical needs.